Cas no 72116-33-7 (Piperidine, 1-[(3,4-dichlorophenyl)thioxomethyl]-)

• Product Name: Piperidine, 1-[(3,4-dichlorophenyl)thioxomethyl]-
• CAS No: 72116-33-7
• MF: C₁₂H₁₃Cl₂NS
• MW: 274.209319829941
• CID: 544489
• PubChem ID: 12535532
• Update Time: 2025-04-19

Piperidine, 1-[(3,4-dichlorophenyl)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(3,4-dichlorophenyl)thioxomethyl]-
• (3,4-dichlorophenyl)-piperidin-1-ylmethanethione
• 72116-33-7
• (3,4-Dichlorophenyl)(piperidin-1-yl)methanethione
• DTXSID70501650

• Inchi： 1S/C12H13Cl2NS/c13-10-5-4-9(8-11(10)14)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key： WCORKZMJTUILJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1CCCCC1)=S)Cl

Computed Properties

• Exact Mass: 273.01479
• Monoisotopic Mass: 273.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24